Cas no 2171636-57-8 (3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopentane-1-carboxylic acid)

• Product Name: 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopentane-1-carboxylic acid
• CAS No: 2171636-57-8
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5959758
• PubChem ID: 165558555
• Update Time: 2025-06-08

3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopentane-1-carboxylic acid
• EN300-1505545
• 3-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]cyclopentane-1-carboxylic acid
• 2171636-57-8

• Inchi： 1S/C26H28N2O5/c29-24(27-17-12-11-16(13-17)25(30)31)23(15-9-10-15)28-26(32)33-14-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,15-17,22-23H,9-14H2,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： URLVTYZAOPRLNT-UHFFFAOYSA-N
• SMILES： O=C(C(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCC(C(=O)O)C1

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopentane-1-carboxylic acid

3-2-Cyclopropyl-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopentane-1-carboxylic Acid (CAS No. 2171636-57-8): An Overview

3-2-Cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopentane-1-carboxylic acid (CAS No. 2171636-57-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug development. This compound is characterized by its unique structural features, including a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an acetamido functionality. These structural elements contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The cyclopropyl group in this compound is known for its strain energy, which can influence the conformational flexibility and reactivity of the molecule. This property is particularly useful in the design of drugs that require specific binding interactions with biological targets. The fluorenylmethoxycarbonyl (Fmoc) protecting group, on the other hand, is widely used in peptide synthesis to temporarily mask amino groups, facilitating stepwise synthesis and purification processes. The presence of this protecting group in 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopentane-1-carboxylic acid allows for controlled deprotection and functionalization, which is crucial for the synthesis of complex peptides and peptidomimetics.

The acetamido functionality in this compound adds another layer of complexity and potential utility. Acetamides are common functional groups in pharmaceuticals, often contributing to the overall pharmacological profile of a drug by enhancing solubility, stability, and bioavailability. In the context of 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopentane-1-carboxylic acid, the acetamido group may play a role in modulating its interactions with biological targets, such as enzymes or receptors.

Recent research has highlighted the potential of compounds like 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopentane-1-carboxylic acid in various therapeutic areas. For instance, studies have shown that similar compounds with cyclopropyl and Fmoc functionalities exhibit promising antiviral and anticancer activities. These findings suggest that 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopentane-1-carboxylic acid could be a valuable starting point for the development of new therapeutic agents.

In addition to its potential therapeutic applications, 3-2-cyclopropyl-2-{(9H-fluoren-9-yloxymethylcarbonyl)amino}acetamidocyclopentanecarboxylic acid has been studied for its use as a building block in combinatorial chemistry. Combinatorial approaches allow for the rapid synthesis and screening of large libraries of compounds, which can accelerate the drug discovery process. The unique structural features of this compound make it an attractive candidate for such libraries, as it can be readily modified to generate a diverse array of derivatives with varying biological activities.

The synthesis of 3-2-cyclopropyl-2-{(9H-fluoren-9-yloxymethylcarbonyl)amino}acetamidocyclopentanecarboxylic acid typically involves several steps, including the formation of the cyclopropyl ring, introduction of the Fmoc protecting group, and functionalization with the acetamido group. Each step requires careful optimization to ensure high yields and purity. Recent advancements in synthetic methods have made these processes more efficient and scalable, enabling larger-scale production for preclinical and clinical studies.

In preclinical studies, 3-2-cyclopropyl-{(9H-fluoren)-9-yloxymethylcarbonylamino}acetamide cyclopentanecarboxylic acid has shown promising results in terms of its pharmacokinetic properties and biological activity. For example, it has demonstrated good solubility and stability in physiological conditions, which are essential for effective drug delivery. Additionally, preliminary studies have indicated that it can effectively inhibit specific enzymes involved in disease pathways, suggesting its potential as a lead compound for further development.

The future prospects for 3-{(cyclopropylimino)-[[(fluorenylmethyl)oxy]carbonylamino]}acetylaminomethylcyclopentanecarboxylic acid are promising. Ongoing research aims to optimize its structure to enhance its potency and selectivity while minimizing side effects. This includes exploring different substituents on the cyclopropyl ring and modifying the acetamido functionality to improve pharmacological properties. Collaborative efforts between medicinal chemists and biologists are essential to fully realize the therapeutic potential of this compound.

In conclusion, 3-{(cyclopropylimino)-[[(fluorenylmethyl)oxy]carbonylamino]}acetylaminomethylcyclopentanecarboxylic acid (CAS No. 2171636-57-8) is a multifaceted compound with significant potential in drug development. Its unique structural features make it an attractive candidate for various therapeutic applications, from antiviral agents to cancer treatments. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the discovery and development of new pharmaceuticals.